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Compound of Interest

Compound Name: Diphenyl carbonate

Cat. No.: B091730

Diphenyl carbonate undergoes hydrolysis in the presence of water to yield phenol and carbon
dioxide[2]. This reaction is a critical parameter in determining the persistence of DPC in aquatic
environments.

The primary hydrolysis reaction is as follows:
(CeHs50)2CO + H20 — 2 CeHsOH + CO2

The rate of this reaction is influenced by factors such as pH and temperature.

Quantitative Data on Hydrolysis Rate

The hydrolysis of diphenyl carbonate has been studied under standardized laboratory
conditions. The following table summarizes the available kinetic data.

Half-life (t2) in
pH Temperature (°C) Reference
hours

7 25 39.9 OECD SIDS[2]

Preliminary study
Not Specified 23 73.5 cited in OECD
SIDS[2]

Table 1: Summary of Hydrolysis Half-life for Diphenyl Carbonate
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While specific data on the hydrolysis rate at different pH values and temperatures are not
readily available in the public literature, the hydrolysis of carbonate esters is generally subject
to both acid and base catalysis. Therefore, the rate of hydrolysis is expected to be faster at pH
values below 4 and above 9.

Experimental Protocol: Abiotic Degradation in Water
(Based on OECD Guideline 111/EEC C.7)

The determination of the hydrolysis rate of diphenyl carbonate is typically performed
according to the OECD Guideline 111 for Testing of Chemicals, "Hydrolysis as a Function of
pH," or the equivalent EU method, Commission Directive 92/69/EEC, C.7[2][3][4][5][6][71[8][9]
[10]. This protocol is designed to assess the abiotic hydrolytic transformation of chemicals in
aguatic systems.

Principle of the Test

The test involves dissolving a known concentration of diphenyl carbonate in sterile agueous
buffer solutions of varying pH (typically 4, 7, and 9) and incubating them in the dark at a
constant temperature. The concentration of diphenyl carbonate is measured at specific time
intervals to determine the rate of hydrolysis.

Materials and Methods

Apparatus:

Standard laboratory glassware, sterilized.

Constant temperature bath or incubator.

Analytical instrument for quantifying diphenyl carbonate and phenol (e.g., High-
Performance Liquid Chromatograph).

pH meter.
Reagents:

o Purified water (e.g., deionized or distilled), sterilized.
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» Diphenyl carbonate, analytical standard grade.
» Buffer solutions (sterilized):

o pH 4: Citrate or acetate buffer.

o pH 7: Phosphate buffer.

o pH 9: Borate buffer.

o Reagents for analytical method (e.g., HPLC grade methanol, water).

Test Procedure

The test is conducted in a tiered approach:

Tier 1: Preliminary Test

Prepare sterile buffer solutions at pH 4, 7, and 9.

» Add diphenyl carbonate to each buffer solution. The concentration should not exceed 0.01
M or half its water solubility[8]. Given the low water solubility of DPC (approx. 13 mg/L)[2],
the initial concentration will be low.

e Incubate the solutions in the dark at 50 °C for 5 days|83].

e Analyze the concentration of diphenyl carbonate at the beginning of the test and after 5
days.

« If less than 10% degradation is observed at a particular pH, the substance is considered
hydrolytically stable at that pH, and the half-life is reported as >1 year. If more than 10%
degradation is observed, proceed to Tier 2 for that pH.

Tier 2: Main Test for Unstable Substances

e For each pH where significant hydrolysis was observed in the preliminary test, set up a
series of test solutions.

 Incubate these solutions in the dark at the same constant temperature.
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» At appropriate time intervals, sacrifice one vessel from each pH series and analyze the
concentration of diphenyl carbonate.

» To determine the temperature dependence of the hydrolysis rate, the study should be
performed at a minimum of two additional temperatures. This allows for the calculation of the
hydrolysis rate at 25°C by extrapolation using an Arrhenius plot[7].

Tier 3: Identification of Hydrolysis Products

e The primary hydrolysis products of diphenyl carbonate are phenol and carbon dioxide[2].
Analytical methods should be capable of identifying and quantifying phenol to confirm the
degradation pathway.

Data Analysis

The hydrolysis of diphenyl carbonate is assumed to follow pseudo-first-order kinetics. The
rate constant (k) is calculated from the slope of the plot of the natural logarithm of the
concentration versus time. The half-life (t%2) is then calculated using the following equation:

¥ = In(2) / k

Analytical Methodologies

Accurate quantification of diphenyl carbonate and its hydrolysis product, phenol, is critical for
determining the hydrolysis rate. High-Performance Liquid Chromatography (HPLC) is a suitable
technique for this purpose.

HPLC Method for Diphenyl Carbonate and Phenol

The following is a representative HPLC method based on available literature for the analysis of
DPC and phenol[11].

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b091730?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0495-0004/attachment_9.pdf
https://www.benchchem.com/product/b091730?utm_src=pdf-body
https://hpvchemicals.oecd.org/ui/handler.axd?id=A3C09CEF-56AC-42D3-98F8-2809592D4BED
https://www.benchchem.com/product/b091730?utm_src=pdf-body
https://www.benchchem.com/product/b091730?utm_src=pdf-body
https://www.benchchem.com/product/b091730?utm_src=pdf-body
https://www.hitachi-hightech.com/file/cn/pdf/products/science/appli/ana/lc/as_lc-052_e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Specification

Column C18 reverse-phase column

Isocratic or gradient mixture of methanol and

Mobile Phase

water

UV detector at an appropriate wavelength (e.g.,
Detector

254 nm)
Flow Rate Typically 1.0 mL/min
Injection Volume 10-20 uL

Standards of diphenyl carbonate and phenol are
Standard Preparation prepared in the mobile phase or a compatible

solvent.

Table 2: Representative HPLC Method Parameters

Sample Preparation: Aqueous samples from the hydrolysis experiment can often be directly
injected after filtration through a 0.45 pm filter.

Other analytical techniques such as Gas Chromatography (GC) with a Flame lonization
Detector (FID) can also be used for the analysis of phenol, potentially after a derivatization
step[12]. Spectrophotometric methods are also available for phenol determination[13].

Visualizations of Core Concepts

To aid in the understanding of the hydrolysis of diphenyl carbonate, the following diagrams
illustrate the chemical reaction, the experimental workflow, and the logical relationship between
experimental parameters.
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Caption: Hydrolysis mechanism of diphenyl carbonate.
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Caption: Experimental workflow for OECD Guideline 111.
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Caption: Factors influencing hydrolysis rate and half-life.

Conclusion

The hydrolysis of diphenyl carbonate in aqueous media is a well-characterized process that
primarily yields phenol and carbon dioxide. The reaction follows pseudo-first-order kinetics, with
a reported half-life of approximately 40 hours under neutral pH and at 25°C. The standardized
protocol for determining this environmental fate parameter is outlined in OECD Guideline 111.
This guide provides the necessary framework, including experimental procedures and
analytical methods, for researchers to reliably assess the hydrolytic stability of diphenyl
carbonate. Further research could provide a more detailed quantitative understanding of how
pH and temperature variations under environmentally relevant conditions affect the hydrolysis
rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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